Cas no 2061996-80-1 ((S)-5-Fluoro-2-(pyrrolidin-2-yl)pyridine dihydrochloride)

• Product Name: (S)-5-Fluoro-2-(pyrrolidin-2-yl)pyridine dihydrochloride
• CAS No: 2061996-80-1
• MF: C₉H₁₃Cl₂FN₂
• MW: 239.117323637009
• MDL: MFCD30528217
• CID: 4635831
• PubChem ID: 124036750
• Update Time: 2025-06-09

(S)-5-Fluoro-2-(pyrrolidin-2-yl)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-5-Fluoro-2-(pyrrolidin-2-yl)pyridine dihydrochloride
• 2-((2S)Pyrrolidin-2-yl)-5-fluoropyridine dihydrochloride
• 2061996-80-1
• AS-71309
• N16950
• (S)-5-Fluoro-2-(pyrrolidin-2-yl)pyridinehydrochloride
• (S)-5-Fluoro-2-(pyrrolidin-2-yl)pyridine hydrochloride
• 5-fluoro-2-[(2S)-pyrrolidin-2-yl]pyridine hydrochloride
• AKOS030573437
• 5-fluoro-2-[(2S)-pyrrolidin-2-yl]pyridine;hydrochloride

• MDL： MFCD30528217
• Inchi： 1S/C9H11FN2.2ClH/c10-7-3-4-9(12-6-7)8-2-1-5-11-8;;/h3-4,6,8,11H,1-2,5H2;2*1H/t8-;;/m0../s1
• InChI Key： BEOGBHLIZSMRJT-JZGIKJSDSA-N
• SMILES： Cl.Cl.FC1=CN=C(C=C1)[C@@H]1CCCN1

Computed Properties

• Exact Mass: 202.0673042g/mol
• Monoisotopic Mass: 202.0673042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9

Additional information on (S)-5-Fluoro-2-(pyrrolidin-2-yl)pyridine dihydrochloride

(S)-5-Fluoro-2-(pyrrolidin-2-yl)pyridine dihydrochloride (CAS No. 2061996-80-1): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

(S)-5-Fluoro-2-(pyrrolidin-2-yl)pyridine dihydrochloride (CAS No. 2061996-80-1) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is a derivative of pyridine, a six-membered aromatic ring containing one nitrogen atom, and is characterized by the presence of a fluorine atom at the 5-position and a pyrrolidine moiety attached to the 2-position. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The chiral nature of (S)-5-Fluoro-2-(pyrrolidin-2-yl)pyridine dihydrochloride is a critical aspect of its chemical and biological properties. Chirality refers to the property of molecules that are non-superimposable on their mirror images, leading to two enantiomers with distinct biological activities. In this case, the (S) enantiomer has been specifically studied for its potential therapeutic effects, as it may exhibit different pharmacological properties compared to its (R) counterpart.

The fluorine atom at the 5-position of the pyridine ring plays a crucial role in modulating the compound's biological activity. Fluorination is a common strategy in drug design to improve the pharmacokinetic properties of molecules, such as their metabolic stability and binding affinity to target proteins. The presence of fluorine can also influence the electronic properties of the molecule, affecting its reactivity and interactions with biological systems.

The pyrrolidine moiety attached to the 2-position of the pyridine ring is another key structural feature of (S)-5-Fluoro-2-(pyrrolidin-2-yl)pyridine dihydrochloride. Pyrrolidine is a five-membered cyclic amine that can adopt various conformations, which can affect the compound's conformational flexibility and binding interactions with target proteins. This moiety is often used in drug design to enhance the lipophilicity and membrane permeability of molecules, making them more suitable for oral administration.

Recent studies have explored the potential therapeutic applications of (S)-5-Fluoro-2-(pyrrolidin-2-yl)pyridine dihydrochloride in various disease models. One area of interest is its activity as a neuroprotective agent. Research has shown that this compound can exert neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress in neuronal cells. These findings suggest that it may have potential applications in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Another promising application of (S)-5-Fluoro-2-(pyrrolidin-2-yl)pyridine dihydrochloride is in cancer therapy. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. These findings highlight its potential as a novel anticancer agent.

In addition to its therapeutic potential, (S)-5-Fluoro-2-(pyrrolidin-2-yl)pyridine dihydrochloride has also been investigated for its use as a research tool in chemical biology and drug discovery. Its unique structural features make it an attractive scaffold for developing new compounds with improved pharmacological properties. For instance, researchers have used this compound as a starting point for structure-based drug design to optimize its binding affinity and selectivity for specific protein targets.

The synthesis of (S)-5-Fluoro-2-(pyrrolidin-2-yl)pyridine dihydrochloride typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 5-fluoropyridine with an appropriate chiral pyrrolidine derivative, followed by salt formation with hydrochloric acid. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and pharmaceutical applications.

In conclusion, (S)-5-Fluoro-2-(pyrrolidin-2-yl)pyridine dihydrochloride (CAS No. 2061996-80-1) is a promising compound with a unique combination of structural features that make it an attractive candidate for various therapeutic applications. Its chiral nature, fluorination, and pyrrolidine moiety contribute to its biological activity and potential uses in neuroprotection, cancer therapy, and chemical biology research. Ongoing studies continue to explore its full potential, paving the way for new advancements in medicinal chemistry.